Cas no 872881-74-8 (Methanone, (4-methoxy-1,3-benzodioxol-5-yl)phenyl-)

• Product Name: Methanone, (4-methoxy-1,3-benzodioxol-5-yl)phenyl-
• CAS No: 872881-74-8
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 657946
• PubChem ID: 11999967
• Update Time: 2025-06-08

Methanone, (4-methoxy-1,3-benzodioxol-5-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-methoxy-1,3-benzodioxol-5-yl)phenyl-
• (4-methoxy-1,3-benzodioxol-5-yl)-phenylmethanone
• DTXSID20475539
• (4-Methoxy-1,3-benzodioxol-5-yl)phenylmethanone
• (4-Methoxy-1,3-benzodioxol-5-yl)phenyl-methanone
• 2-methoxy-3,4-methylenedioxybenzophenone
• CHEMBL497717
• F50165
• 7G3RD9J34T
• 872881-74-8
• SUKAEERDMQPLMM-UHFFFAOYSA-
• (4-methoxybenzo[d][1,3]dioxol-5-yl)(phenyl)methanone
• InChI=1/C15H12O4/c1-17-14-11(7-8-12-15(14)19-9-18-12)13(16)10-5-3-2-4-6-10/h2-8H,9H2,1H3
• PD180517

• Inchi： 1S/C15H12O4/c1-17-14-11(7-8-12-15(14)19-9-18-12)13(16)10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： SUKAEERDMQPLMM-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C(C3C=CC=CC=3)=O)C(=C12)OC

Computed Properties

• Exact Mass: 256.07355886g/mol
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Methanone, (4-methoxy-1,3-benzodioxol-5-yl)phenyl-

Methanone, (4-methoxy-1,3-benzodioxol-5-yl)phenyl-

The compound with CAS No. 872881-74-8, known as Methanone, (4-methoxy-1,3-benzodioxol-5-yl)phenyl, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a methanone group with a substituted benzodioxole moiety. The benzodioxole ring system is a key feature of this molecule, contributing to its stability and reactivity in different chemical environments.

Recent studies have highlighted the potential of Methanone, (4-methoxy-1,3-benzodioxol-5-yl)phenyl in the development of advanced materials. Researchers have explored its ability to act as a precursor for the synthesis of high-performance polymers and composites. The methoxy group attached to the benzodioxole ring enhances the molecule's solubility in organic solvents, making it an ideal candidate for solution-based processing techniques. This property is particularly valuable in the fabrication of thin films and coatings with tailored optical and electronic properties.

In addition to its role in materials science, this compound has also been investigated for its potential in drug discovery. The benzodioxole framework is known to exhibit bioactivity in certain biological systems, and recent experiments have demonstrated that Methanone, (4-methoxy-1,3-benzodioxol-5-yl)phenyl can modulate enzyme activity in vitro. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents targeting specific cellular pathways.

The synthesis of Methanone, (4-methoxy-1,3-benzodioxol-5-yl)phenyl involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzodioxole ring through oxidative coupling reactions and the subsequent functionalization with the methanone group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an environmental perspective, Methanone, (4-methoxy-1,3-benzodioxol-5-yl)phenyl has been studied for its biodegradation potential. Preliminary results indicate that under specific conditions, the compound can undergo microbial degradation without releasing toxic byproducts. This property is crucial for its safe use in industrial processes and consumer products.

In conclusion, Methanone, (4-methoxy-1,3-benzodioxol-5-yl)phenyl represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As advancements in synthetic methods and analytical techniques continue to evolve, this compound is expected to play an increasingly important role in shaping future innovations in chemistry and materials science.